![molecular formula C10H9ClN2O2 B6610798 3-{3-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid CAS No. 2866334-21-4](/img/structure/B6610798.png)
3-{3-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid
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Overview
Description
3-{3-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid, commonly known as 3-chloropyrrolo[2,3-b]pyridine-1-carboxylic acid (3-CPPCA), is a heterocyclic organic compound belonging to the pyrrole family. It is a colorless solid that is soluble in water, alcohol, and other organic solvents. 3-CPPCA has been studied for its potential applications in organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
3-{3-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid has been studied for its potential applications in organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, this compound has been used as a precursor for the synthesis of various heterocyclic compounds such as pyrrolo[2,3-b]pyridine-1-carboxamides, pyrrolo[2,3-b]pyridine-1-carboxylic acid amides, and pyrrolo[2,3-b]pyridine-1-carboxylic acid esters. In medicinal chemistry, this compound has been used as a scaffold for the design of novel biologically active molecules such as small molecule inhibitors of protein-protein interactions. In biochemistry, this compound has been used as a substrate for the study of the enzyme cytochrome P450.
Mechanism of Action
The mechanism of action of 3-{3-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid is not well understood. However, it is believed that its reactivity is due to the presence of the pyrrole ring and the electron-withdrawing nature of the chloro substituent. The pyrrole ring is known to be highly reactive and can undergo a variety of reactions such as nucleophilic substitution and electrophilic addition. The electron-withdrawing nature of the chloro substituent increases the reactivity of the pyrrole ring by decreasing its electron density.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to be a competitive inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of a variety of drugs and other compounds. Additionally, this compound has been shown to inhibit the growth of certain cancer cell lines in vitro.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-{3-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid in lab experiments is its availability and low cost. Additionally, it is relatively stable and can be stored at room temperature. The main limitation of using this compound in lab experiments is its low solubility in water and other polar solvents, which can make some reactions difficult to perform.
Future Directions
Future research on 3-{3-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid should focus on further elucidating its mechanism of action and exploring its potential applications in organic synthesis, medicinal chemistry, and biochemistry. Additionally, further studies should be conducted to investigate the biochemical and physiological effects of this compound, as well as its potential toxicity. Finally, efforts should be made to improve the solubility of this compound in water and other polar solvents to facilitate its use in lab experiments.
Synthesis Methods
3-{3-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid can be synthesized from commercially available 3-chloropyrrole and propionic acid via a two-step reaction. In the first step, 3-chloropyrrole is reacted with propionic acid in the presence of a base such as sodium hydroxide to form a pyrrolo[2,3-b]pyridine-1-carboxylic acid intermediate. In the second step, this intermediate is treated with aqueous hydrogen chloride to form this compound.
Properties
IUPAC Name |
3-(3-chloropyrrolo[2,3-b]pyridin-1-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c11-8-6-13(5-3-9(14)15)10-7(8)2-1-4-12-10/h1-2,4,6H,3,5H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSYAVBFUMOUFAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)N(C=C2Cl)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.64 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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